Cas no 5188-73-8 (4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxy-)

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxy- structure

5188-73-8 structure

Product Name:4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxy-

CAS No:5188-73-8

Molecular Formula:C₁₇H₁₄O₈

Molecular Weight:346.28826

CID:375323

PubChem ID:5281603

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxy- Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxy-
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxychromen-4-one
- 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxy-4H-chromen-4-one
- 3',4',5,7-Tetrahydroxy-3,6-dimethoxyflavone
- Quercetagetin 3
- 5188-73-8
- 3,6-DIMETHYLQUERCETAGETIN
- DMQT
- 3',4',5,7-tetrahydroxy-3,6-dimethoxy-flavone
- LMPK12112990
- SCHEMBL1155670
- MEGxp0_000118
- 3-O-METHYLPATULETIN
- AKSILARIN
- AKOS040761392
- CS-0069444
- 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxy-
- CHEMBL487810
- HY-119186
- ACon1_000535
- DTXSID80199840
- FS-6909
- Axillarin
- BDBM50242286
- CHEBI:2941
- Quercetagetin 3,6-dimethyl ether
- 3,6-Dimethoxy-5,7,3',4'-tetrahydroxyflavone
- Q598356
- NCGC00168986-02!2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxychromen-4-one
- 3,6-Dimethoxyquercetagetin
- UNII-CF7D7U7ZK2
- CF7D7U7ZK2
- NCGC00168986-01
- 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxy-4H-1-benzopyran-4-one
- DA-61346
- DTXCID40122331
- +Expand
- InChIKey： KIGVXRGRNLQNNI-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H14O8/c1-23-16-10(20)6-11-12(13(16)21)14(22)17(24-2)15(25-11)7-3-4-8(18)9(19)5-7/h3-6,18-21H,1-2H3
- SMILES： COc1c(cc2c(c1O)c(=O)c(c(o2)c3ccc(c(c3)O)O)OC)O

Computed Properties

Exact Mass: 346.06882
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 3
Monoisotopic Mass: 346.069
Heavy Atom Count: 25
Complexity: 547
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 126A^2

Experimental Properties

PSA: 125.68
Refractive Index: 1.731
Boiling Point: 684.7°Cat760mmHg
Vapor Pressure: 0.0±2.2 mmHg at 25°C
Flash Point: 255.6°C
Color/Form: Yellow powder
Density: 1.65

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxy- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG38357-5mg	axillarin	5188-73-8	Yellow	5mg	$577.00
TargetMol Chemicals	TN3473-1 mg	Axillarin	5188-73-8	98%	1mg	￥ 5,420
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A44080-5 mg	4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxy-	5188-73-8		5mg	¥4640.0	2021-09-10
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3473-1 mg	Axillarin	5188-73-8		1mg	￥2355.00	2022-04-26

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxy- Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:5188-73-8)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:5188-73-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,6-dimethoxy- Related Literature

1. Subject index 1968

Chem. Commun. (London) 1968 1718
2. Flavonoids and their glycosides, including anthocyanins

Nigel C. Veitch,Renée J. Grayer Nat. Prod. Rep. 2011 28 1626
3. Organic co-crystal semiconductors: a crystal engineering perspective

Aijaz A. Dar,Shahida Rashid CrystEngComm 2021 23 8007
4. A combined MD/QM and experimental exploration of conformational richness in branched oligothiophenes

Jonas Sj?qvist,Rafael C. González-Cano,Juan T. López Navarrete,Juan Casado,M. Carmen Ruiz Delgado,Mathieu Linares,Patrick Norman Phys. Chem. Chem. Phys. 2014 16 24841
5. The metabolomic analysis of five Mentha species: cytotoxicity, anti-Helicobacter assessment, and the development of polymeric micelles for enhancing the anti-Helicobacter activity

Riham O. Bakr,Ahmed Tawfike,Heba A. El-Gizawy,Nashwa Tawfik,Usama Ramadan Abdelmohsen,Miada F. Abdelwahab,Walaa A. Alshareef,Sahar M. Fayez,Shereen M. S. El-Mancy,Ahlam M. El-Fishawy,Mostafa A. Abdelkawy,Marwa A. A. Fayed RSC Adv. 2021 11 7318
6. Anthocyanins and other flavonoids

Christine A. Williams,Renée J. Grayer Nat. Prod. Rep. 2004 21 539
7. Chapter 14. Alkaloids

J. A. Joule Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1968 65 489
8. The structure of axillarin, a novel pyrrolizidine alkaloid from Crotalaria axillaris ait

D. H. G. Crout Chem. Commun. (London) 1968 429
9. Structures of axillarine and axillaridine, novel pyrrolizidine alkaloids from Crotalaria axillaris Ait

D. H. G. Crout J. Chem. Soc. C 1969 1379

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